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Compound of Interest

Compound Name: Morpholine laurate

Cat. No.: B15486046 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the development and evaluation

of morpholine laurate-based coatings for metal protection. Morpholine laurate, an amine salt

formed from the reaction of morpholine and lauric acid, acts as an effective corrosion inhibitor.

This document details the synthesis of morpholine laurate, its incorporation into protective

coatings, and standardized protocols for evaluating the performance of these coatings.

Introduction
Corrosion is a significant challenge across numerous industries, leading to material

degradation and structural failure. Organic corrosion inhibitors, particularly those that are

environmentally friendly and easy to synthesize, are of great interest. Morpholine and its

derivatives are known to be effective corrosion inhibitors for various metals.[1][2][3] The salt

formed between morpholine, a heterocyclic amine, and lauric acid, a twelve-carbon saturated

fatty acid, results in morpholine laurate. This compound functions as a mixed-type inhibitor,

forming a protective film on the metal surface to prevent corrosive species from reaching the

substrate.[4][5] The morpholine moiety acts as the polar head, adsorbing onto the metal

surface, while the laurate's hydrocarbon chain forms a hydrophobic barrier.

This document provides protocols for the synthesis of morpholine laurate and the formulation

of a basic protective coating. It further details standard electrochemical and accelerated

corrosion testing methods to evaluate the efficacy of these coatings.
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Synthesis of Morpholine Laurate
Morpholine laurate is synthesized through a straightforward acid-base neutralization reaction

between morpholine and lauric acid.

Materials
Morpholine (C₄H₉NO)

Lauric Acid (C₁₂H₂₄O₂)

Ethanol (as solvent)

Magnetic stirrer with heating plate

Round bottom flask

Condenser

Protocol
In a round bottom flask, dissolve a 1:1 molar ratio of lauric acid in ethanol.

Slowly add a 1:1 molar equivalent of morpholine to the solution while stirring continuously.

The reaction is exothermic; control the temperature as needed.

After the addition is complete, reflux the mixture for 2-3 hours to ensure the reaction goes to

completion.

Remove the solvent under reduced pressure to obtain morpholine laurate as a waxy solid.

The final product can be characterized using techniques such as Fourier-Transform Infrared

(FTIR) spectroscopy to confirm the formation of the amine salt.

Formulation of Morpholine Laurate-Based Coating
A simple protective coating can be formulated by incorporating the synthesized morpholine
laurate into a suitable resin matrix.
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Materials
Epoxy resin (e.g., Bisphenol A diglycidyl ether)

Curing agent (e.g., Polyamidoamine)

Morpholine Laurate

Solvent (e.g., Xylene or a mixture of solvents)

Mechanical stirrer

Metal substrate (e.g., mild steel coupons)

Protocol
Prepare metal coupons by polishing with successively finer grades of emery paper,

degreasing with acetone, rinsing with deionized water, and drying.

Dissolve the desired concentration of morpholine laurate (e.g., 1-5% by weight of the total

resin solids) in the solvent.

Add the epoxy resin to the solvent-inhibitor mixture and stir until a homogeneous solution is

obtained.

Just before application, add the stoichiometric amount of the curing agent and mix

thoroughly.

Apply the coating to the prepared metal substrates using a suitable method (e.g., dip-

coating, spin-coating, or doctor blade) to achieve a uniform film thickness.

Allow the coated samples to cure at room temperature for 24 hours, followed by a post-

curing step at a slightly elevated temperature (e.g., 60°C for 3 hours), if recommended for

the specific resin system.

Performance Evaluation Protocols
The corrosion protection performance of the morpholine laurate-based coatings should be

evaluated using a combination of electrochemical techniques and accelerated corrosion tests.
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Electrochemical Impedance Spectroscopy (EIS)
EIS is a non-destructive technique that provides information about the barrier properties of the

coating and the corrosion processes occurring at the metal-coating interface.

Protocol:

Immerse the coated and uncoated (as a control) metal coupons in a 3.5% NaCl solution.

Use a three-electrode setup with the coated sample as the working electrode, a platinum

wire as the counter electrode, and a saturated calomel electrode (SCE) or Ag/AgCl as the

reference electrode.

Allow the system to stabilize by monitoring the open-circuit potential (OCP) for at least 30

minutes.

Perform EIS measurements at the OCP over a frequency range of 100 kHz to 10 mHz with a

sinusoidal AC voltage of 10 mV amplitude.

Repeat the measurements at regular intervals (e.g., 1, 24, 48, 96, and 168 hours) to monitor

the coating's performance over time.

Analyze the data by fitting it to an appropriate equivalent electrical circuit to extract

parameters such as coating resistance (R_c), pore resistance (R_po), charge transfer

resistance (R_ct), and coating capacitance (C_c).

Potentiodynamic Polarization
This technique provides information on the corrosion current density (i_corr) and the corrosion

potential (E_corr), allowing for the calculation of the inhibition efficiency.

Protocol:

After the final EIS measurement, perform potentiodynamic polarization scans.

Scan the potential from -250 mV to +250 mV versus the OCP at a scan rate of 0.5 mV/s.

Plot the resulting current density versus potential on a logarithmic scale (Tafel plot).
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Determine the i_corr and E_corr by extrapolating the linear portions of the anodic and

cathodic curves to their intersection.

Calculate the inhibition efficiency (IE%) using the following equation: IE% =

[(i_corr_uncoated - i_corr_coated) / i_corr_uncoated] * 100

Salt Spray Test
This is an accelerated corrosion test that simulates a corrosive marine environment.

Protocol:

Scribe a scratch of a defined length and width through the coating down to the metal

substrate on the coated panels.

Place the panels in a salt spray chamber according to ASTM B117 standard.

The chamber should maintain a 5% NaCl solution fog at a temperature of 35°C.

Periodically inspect the panels (e.g., every 24 hours) for signs of corrosion, such as

blistering, rusting, and creepage from the scribe.

Record the observations and compare the performance of the coated panels with and

without the morpholine laurate inhibitor.

Data Presentation
The quantitative data obtained from the electrochemical tests should be summarized in tables

for clear comparison. Due to the limited availability of specific data for morpholine laurate, the

following tables present representative data for a generic fatty acid amine salt inhibitor to

illustrate the expected performance.

Table 1: Representative Electrochemical Impedance Spectroscopy Data for Coated Steel in

3.5% NaCl
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Coating
System

Immersion
Time (h)

R_c (Ω·cm²) C_c (F·cm⁻²) R_ct (Ω·cm²)

Epoxy (Control) 1 1.5 x 10⁸ 2.1 x 10⁻⁹ 3.2 x 10⁷

168 8.9 x 10⁶ 5.8 x 10⁻⁸ 6.5 x 10⁵

Epoxy +

Morpholine

Laurate

1 5.2 x 10⁹ 1.5 x 10⁻⁹ 9.8 x 10⁸

168 2.8 x 10⁸ 9.7 x 10⁻⁹ 4.1 x 10⁷

Table 2: Representative Potentiodynamic Polarization Data for Coated Steel in 3.5% NaCl after

168h Immersion

Coating System
E_corr (mV vs.
SCE)

i_corr (A·cm⁻²)
Inhibition
Efficiency (%)

Uncoated Steel -650 2.5 x 10⁻⁵ -

Epoxy (Control) -580 8.1 x 10⁻⁷ 96.76

Epoxy + Morpholine

Laurate
-450 9.5 x 10⁻⁸ 99.62
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Caption: Experimental workflow for developing and testing morpholine laurate-based

coatings.

Proposed Corrosion Inhibition Mechanism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://www.ncbi.nlm.nih.gov/books/NBK524886/
https://www.sanminglobe.com/2017/07/morpholine-as-corrosion-inhibitor.html
https://publications.iarc.who.int/_publications/media/download/1690/830cb1793b7be27ed02eb5999bcfc619eb7554df.pdf
https://www.cortecvci.com/whats_new/announcements/MCI_Manual-chapter1.pdf
https://www.bohrium.com/paper-details/the-corrosion-inhibition-of-iron-by-amines-and-fatty-acids-in-neutral-media/812399469998899202-2028
https://www.benchchem.com/product/b15486046#development-of-morpholine-laurate-based-coatings-for-metal-protection
https://www.benchchem.com/product/b15486046#development-of-morpholine-laurate-based-coatings-for-metal-protection
https://www.benchchem.com/product/b15486046#development-of-morpholine-laurate-based-coatings-for-metal-protection
https://www.benchchem.com/product/b15486046#development-of-morpholine-laurate-based-coatings-for-metal-protection
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15486046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15486046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

